1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid

• IUPAC Name: 1,1-dimethyl-3-oxo-2-benzofuran-4-carboxylic acid
• InChI: InChI=1S/C11H10O4/c1-11(2)7-5-3-4-6(9(12)13)8(7)10(14)15-11/h3-5H,1-2H3,(H,12,13)
• InChI Key: XQCLRXZPFMPKDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC(=C2C(=O)O1)C(=O)O)C
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol

Description

1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid is a chemical compound with the molecular formula C11H10O4. It is used as an n-type dopant for C60 fullerene, which is an n-type semiconductor in organic and printed electronics. It is also used as an air-stable n-type dopant in solution-processed n-channel organic thin film transistors (OTFTs).

Molecular Structure Analysis

The molecular structure of this compound consists of a benzofuran ring with two methyl groups and a carboxylic acid group attached. The molecular weight is 206.19.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The melting point is 216-217 degrees Celsius.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Activity

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Anti-Oxidative Activity

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Anti-Viral Activity

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Antifungal Activity

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Anti-Inflammatory Activity

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Future Directions

Benzofuran compounds, including 1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid, have potential applications in many aspects due to their biological activities. They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.

Mode of Action

Benzofuran derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function or structure . The specific interactions and changes induced by this compound would depend on its particular targets.

Biochemical Pathways

For instance, some benzofuran derivatives have been found to exhibit anticancer activities, suggesting that they may interact with pathways involved in cell growth and proliferation .

Result of Action

Given the biological activities associated with benzofuran compounds, it can be inferred that this compound may induce changes at the molecular and cellular levels that contribute to its observed biological activities .